Cas no 11070-44-3 (Methyltetrahydrophthalic Anhydride (MTHPA))

• Product name: Methyltetrahydrophthalic Anhydride (MTHPA)
• CAS No: 11070-44-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• MDL: MFCD00014585
• CID: 48702
• PubChem ID: 87572695

Methyltetrahydrophthalic Anhydride (MTHPA) Chemical and Physical Properties

Names and Identifiers

• Methyltetrahydrophtalic anhydride
• METHYLTETRAHYDROPHTHALIC ANHYDRIDE
• MTHPA
• Methylcyclohexene-1,2-dicarboxylic Anhydride (mixture of isomers)
• Methylcyclohexene-1,2-dicarboxylic Anhydride
• Methyltetrahydrophthalic anhydride（MTHPA）
• Tetrahydromethyl-1,3-isobenzofurandione
• 3a-methyl-5,6-dihydro-4H-2-benzofuran-1,3-dione
• Methyltetrahydrophthalic Anhydride (mixture of isomers)
• MTHPA-EG
• MTHPA-600
• AC-METHYL
• 1,3-Isobenzofurandione, 3a,4
• Methyltetrahydrophthalicanhyrid
• tetrahydromethylphthalic anhydride
• Methyltetrahydroisobenzofurandione
• 4-METHYL TETRAHYDROPHTHALIC ANHYDRIDE
• tetrahydromethyl-3-isobenzofurandione
• 4-Methyl tetrahydro phthalic anhydride
• 1,3-Isobenzofurandione, tetrahydromethyl-
• 3a-methyl-5,6-dihydro-4H-isobenzofuran-1,3-dione
• Methyltetrahydrophthalic anhydride (MTHPA)
• DSSTox_CID_7729
• DSSTox_RID_78551
• DSSTox_GSID_27729
• Tox21_301182
• TRA0048324
• O806
• 1,4,5,6-Tet
• 1,4,5,6-Tetrahydro-1-methylph
• 3-METHYL-DELTA4-TETRAHYDROPHTHALIC ANHYDRIDE
• 3-METHYL-4-CYCLOHEXENE-1,2-DICARBOXYLIC ANHYDRIDE
• 3-METHYL-4-CYCLOHEXEN-1,2-DICARBOXYLIC ANHYDRIDE
• 4-methyl-3a,4,7,7a-tetrahydroisobenzofuran-1,3-quinone
• cis,cis-3-Methyl-4-cyclohexene-1,2-dicarboxylic acid anhydride
• Methyltetrahydrophthalic Anhydride (MTHPA)

• MDL： MFCD00014585
• Inchi： 1S/C9H10O3/c1-5-3-2-4-6-7(5)9(11)12-8(6)10/h2-3,5-7H,4H2,1H3
• InChI Key： XPEKVUUBSDFMDR-UHFFFAOYSA-N
• SMILES： C12C(C)C=CCC1C(OC2=O)=O

Computed Properties

• Exact Mass: 166.06300
• Monoisotopic Mass: 166.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 1.4

Experimental Properties

• Color/Form: Not available
• Density: 1,21 g/cm3
• Melting Point: No data available
• Boiling Point: 306.7±21.0 °C at 760 mmHg
• Flash Point: 157 °C
• Refractive Index: 1.4970 to 1.5020
• PSA: 43.37000
• LogP: 0.89820
• Solubility: Not available
• Sensitiveness: Easily absorb moisture

Methyltetrahydrophthalic Anhydride (MTHPA) Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H302+H312-H315-H317-H318-H334-H335+H336-H402-H411
• Warning Statement： P261-P264-P270-P271-P272-P273-P280-P284-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P310-P391-P403+P233-P405-P501
• Hazardous Material transportation number：UN 3082 9/PG III
• Hazard Category Code： 36/37/38-42/43-41
• Safety Instruction： S26-S36/37/39
• RTECS：TI3325000
• Hazardous Material Identification：
• HazardClass：9
• Risk Phrases：R36/37/38
• PackingGroup：III
• Storage Condition：Store at room temperature

Methyltetrahydrophthalic Anhydride (MTHPA) Customs Data

• HS CODE：2917209090
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans